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Compound of Interest

Compound Name: 26:0 Lyso PC-d4

Cat. No.: B15141344 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of specialized chemical compounds like 26:0 Lyso PC-d4 (1-

hexacosanoyl(12,12,13,13-D4)-sn-glycero-3-phosphocholine) is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

information for the safe disposal of this deuterated lysophosphatidylcholine, ensuring the

protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 26:0 Lyso PC-d4 in

accordance with good industrial hygiene and safety practices. Personnel should wear

appropriate personal protective equipment (PPE), including gloves, lab coats, and safety

glasses. Work should be conducted in a well-ventilated area to minimize potential exposure. In

case of contact, rinse the affected area with mild soap and water. If inhaled, move to fresh air. If

ingested, rinse the mouth with water and seek medical attention.[1]

Step-by-Step Disposal Protocol
The disposal of 26:0 Lyso PC-d4, as with many research chemicals, requires a licensed and

professional waste disposal service.[1] Adherence to local, state, and federal regulations is

mandatory.

Initial Assessment and Segregation:
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Identify all waste containing 26:0 Lyso PC-d4. This includes unused product,

contaminated consumables (e.g., pipette tips, vials), and solutions.

Segregate this waste from other laboratory waste streams to prevent cross-contamination

and ensure proper disposal classification.

Waste Collection and Storage:

Collect all 26:0 Lyso PC-d4 waste in a designated, properly labeled, and sealed container.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials. The recommended storage temperature for the pure compound is

-20°C.[2][3][4]

Consultation with Environmental Health and Safety (EHS):

Contact your institution's EHS department to determine the specific procedures for

chemical waste pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for 26:0 Lyso PC-d4 to ensure accurate

waste profiling.

Arranging for Professional Disposal:

The disposal of this material should be handled by a licensed professional waste disposal

company.[1]

Your EHS department will typically coordinate this, but it is the researcher's responsibility

to ensure the process is initiated.

Dispose of the substance as an unused product when applicable.[1]

Documentation:

Maintain detailed records of the waste generated, including the amount and date of

disposal. This is crucial for regulatory compliance and laboratory safety audits.

Key Chemical and Physical Properties
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A summary of the key properties of 26:0 Lyso PC-d4 is provided below for quick reference.

Property Value

Molecular Formula C34H66D4NO7P[2][4][5]

Molecular Weight 639.92 g/mol [2][4][5]

Appearance White solid[5]

Solubility
Soluble in ethanol and a chloroform-methanol

mixture.[2][5]

Storage Temperature -20°C[2][3][4]

CAS Number 1246303-15-0[2][3][5]

Experimental Protocols Cited
The information provided in this guide is based on standard safety and disposal protocols as

outlined in Safety Data Sheets for similar chemical compounds. No experimental protocols for

the degradation or neutralization of 26:0 Lyso PC-d4 are readily available or recommended for

standard laboratory settings. The primary and recommended method of disposal is through a

licensed waste management service.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 26:0 Lyso PC-
d4.
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Identify 26:0 Lyso PC-d4 Waste

Segregate Waste

Collect in Labeled, Sealed Container

Store in Designated Cool, Dry, Ventilated Area

Contact Environmental Health & Safety (EHS)

Provide Safety Data Sheet (SDS) Arrange for Licensed Waste Disposal Service

Maintain Detailed Disposal Records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. isotope.com [isotope.com]

2. avantiresearch.com [avantiresearch.com]

3. Lyso-PC 26:0 (hexacosanoyl-12,12,13,13-Dâ��, 98%) CP 95% | Cambridge Isotope
Laboratories, Inc. [isotope.com]

4. 26:0-d4 Lyso pc | 1246303-15-0 | WZB30315 | Biosynth [biosynth.com]

5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 26:0 Lyso PC-d4: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141344#26-0-lyso-pc-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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